methyl {(5E)-5-[2-bromo-4-(2-ethoxy-2-oxoethoxy)-5-methoxybenzylidene]-2,4-dioxo-1,3-thiazolidin-3-yl}acetate

• Molecular Formula: C18H18BrNO8S
• Molecular Weight: 488.3 g/mol
• IUPAC Name: methyl 2-[(5E)-5-[[2-bromo-4-(2-ethoxy-2-oxoethoxy)-5-methoxyphenyl]methylidene]-2,4-dioxo-1,3-thiazolidin-3-yl]acetate
• InChI: InChI=1S/C18H18BrNO8S/c1-4-27-16(22)9-28-13-7-11(19)10(5-12(13)25-2)6-14-17(23)20(18(24)29-14)8-15(21)26-3/h5-7H,4,8-9H2,1-3H3/b14-6+
• InChI Key: QJSMCQCTABTMIJ-MKMNVTDBSA-N
• Isomeric SMILES: CCOC(=O)COC1=C(C=C(C(=C1)Br)/C=C/2\C(=O)N(C(=O)S2)CC(=O)OC)OC
• SMILES: CCOC(=O)COC1=C(C=C(C(=C1)Br)C=C2C(=O)N(C(=O)S2)CC(=O)OC)OC

Description

Methyl {(5E)-5-[2-bromo-4-(2-ethoxy-2-oxoethoxy)-5-methoxybenzylidene]-2,4-dioxo-1,3-thiazolidin-3-yl}acetate is a chemical compound that has gained significant attention in the scientific community due to its potential applications in various fields. This compound is a thiazolidinone derivative that has been synthesized through a multi-step process, and its unique chemical structure has led to its investigation for various scientific research applications.

Mechanism of Action

The mechanism of action of Methyl {(5E)-5-[2-bromo-4-(2-ethoxy-2-oxoethoxy)-5-methoxybenzylidene]-2,4-dioxo-1,3-thiazolidin-3-yl}acetate is not fully understood. However, it is believed that the compound exerts its biological activity by interacting with specific enzymes and proteins in the body. The compound has been shown to inhibit the growth of cancer cells by inducing apoptosis and inhibiting cell division.
Biochemical and Physiological Effects:
Methyl {(5E)-5-[2-bromo-4-(2-ethoxy-2-oxoethoxy)-5-methoxybenzylidene]-2,4-dioxo-1,3-thiazolidin-3-yl}acetate has been shown to have various biochemical and physiological effects. The compound has been shown to inhibit the activity of certain enzymes involved in cancer cell growth and proliferation. The compound has also been shown to have anti-inflammatory effects by inhibiting the production of pro-inflammatory cytokines.

Advantages and Limitations for Lab Experiments

One of the main advantages of using Methyl {(5E)-5-[2-bromo-4-(2-ethoxy-2-oxoethoxy)-5-methoxybenzylidene]-2,4-dioxo-1,3-thiazolidin-3-yl}acetate in lab experiments is its unique chemical structure, which allows for the investigation of its potential applications in various scientific research fields. However, one of the limitations of using this compound is its low solubility in water, which can make it difficult to work with in certain experiments.

Future Directions

There are several future directions for the investigation of Methyl {(5E)-5-[2-bromo-4-(2-ethoxy-2-oxoethoxy)-5-methoxybenzylidene]-2,4-dioxo-1,3-thiazolidin-3-yl}acetate. One potential direction is the investigation of the compound's potential as an anti-cancer agent in vivo. Another direction is the investigation of the compound's potential as an antibacterial and antifungal agent. Additionally, the investigation of the compound's mechanism of action and its interactions with specific enzymes and proteins in the body could provide valuable insights for the development of new drugs and therapies.

Synthesis Methods

The synthesis of Methyl {(5E)-5-[2-bromo-4-(2-ethoxy-2-oxoethoxy)-5-methoxybenzylidene]-2,4-dioxo-1,3-thiazolidin-3-yl}acetate involves several steps, including the condensation of 2-bromo-4-(2-ethoxy-2-oxoethoxy)-5-methoxybenzaldehyde with thiosemicarbazide, followed by the reaction of the resulting thiosemicarbazone with ethyl acetoacetate. The final product is obtained through the reaction of the resulting thiazolidinone with methyl iodide. The synthesis method has been optimized to improve the yield and purity of the compound.

Scientific Research Applications

Methyl {(5E)-5-[2-bromo-4-(2-ethoxy-2-oxoethoxy)-5-methoxybenzylidene]-2,4-dioxo-1,3-thiazolidin-3-yl}acetate has been investigated for its potential applications in various scientific research fields. One of the primary applications is in the field of medicinal chemistry, where the compound has been studied for its potential as an anti-cancer agent. The compound has also been investigated for its antibacterial, antifungal, and anti-inflammatory properties.